Cas no 827321-70-0 (3-Thiopheneethanol, β-methoxy-)

• Product Name: 3-Thiopheneethanol, β-methoxy-
• CAS No: 827321-70-0
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 684786
• Update Time: 2023-11-18

3-Thiopheneethanol, β-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneethanol, b-methoxy-
• 3-Thiopheneethanol, beta-methoxy-
• CID 119092951
• 3-Thiopheneethanol, β-methoxy-

• Inchi： 1S/C7H10O2S/c1-9-7(4-8)6-2-3-10-5-6/h2-3,5,7-8H,4H2,1H3
• InChI Key： MJJTWXDTAVBRLL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Topological Polar Surface Area: 57.7

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 258.8±25.0 °C(Predicted)
• pka: 14.22±0.10(Predicted)